Cas no 1353958-98-1 (tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• CAS No: 1353958-98-1
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• MDL: MFCD21099053
• CID: 2091283
• PubChem ID: 71302765
• Update Time: 2025-08-03

tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• tert-Butyl3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• 3-(5-Nitro-pyridin-2-ylsulfanylMeth
• 1353958-98-1
• TERT-BUTYL 3-{[(5-NITROPYRIDIN-2-YL)SULFANYL]METHYL}PIPERIDINE-1-CARBOXYLATE
• 3-(5-Nitro-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• AKOS024463087
• G71406
• tert-butyl 3-[(5-nitropyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate
• DB-251890

• MDL： MFCD21099053
• Inchi： 1S/C16H23N3O4S/c1-16(2,3)23-15(20)18-8-4-5-12(10-18)11-24-14-7-6-13(9-17-14)19(21)22/h6-7,9,12H,4-5,8,10-11H2,1-3H3
• InChI Key： QRZJNASDVZCWQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)[N+](=O)[O-])CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 353.14092740g/mol
• Monoisotopic Mass: 353.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353958-98-1)

The compound tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353958-98-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a piperidine backbone, a tert-butyl protecting group, and a 5-nitropyridin-2-yl thioether moiety, making it a versatile intermediate for the synthesis of bioactive compounds. Its structural complexity and functional diversity align with the growing demand for novel heterocyclic scaffolds in drug discovery.

In recent years, the search for nitrogen-containing heterocycles has surged due to their prevalence in FDA-approved drugs. The 5-nitropyridine fragment in this compound is particularly noteworthy, as nitroaromatics are often explored for their electron-withdrawing properties and potential in enzyme inhibition. Researchers frequently inquire about the synthetic routes for such derivatives, with questions like "How to synthesize tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate?" or "What are the applications of nitropyridine derivatives in medicinal chemistry?" This reflects the compound's relevance in contemporary organic synthesis.

From a structural-activity relationship (SAR) perspective, the tert-butyl carbamate group in this molecule serves as a protective strategy for amines, a tactic widely employed in peptide chemistry. The thioether linkage (-S-CH₂-) further enhances its utility as a pro-drug candidate or a metabolic stability modifier. These features resonate with trending topics in drug delivery optimization and bioavailability enhancement, which dominate academic and industrial discussions.

The compound's CAS No. 1353958-98-1 is frequently searched alongside terms like "piperidine derivatives," "nitropyridine synthesis," and "Boc-protected amines," highlighting its interdisciplinary appeal. Analytical techniques such as HPLC purity analysis, NMR characterization, and mass spectrometry are critical for quality control, addressing common queries about compound validation in peer-reviewed studies.

Environmental and regulatory considerations are also pivotal. While the compound itself isn’t classified as hazardous, its nitro group necessitates careful handling per standard laboratory protocols. This aligns with the broader industry shift toward green chemistry principles, where researchers seek atom-efficient synthetic methods and reduced waste generation.

In conclusion, tert-Butyl 3-(((5-nitropyridin-2-yl)thio)methyl)piperidine-1-carboxylate exemplifies the intersection of synthetic utility and pharmacological potential. Its design caters to modern challenges in fragment-based drug design and targeted molecular modifications, making it a subject of enduring scientific interest.